Cas no 26103-07-1 (Chloromethyl Hexafluoroisopropyl Ether)

• Product name: Chloromethyl Hexafluoroisopropyl Ether
• CAS No: 26103-07-1
• MF: C₄H₃ClF₆O
• MW: 216.509441614151
• CID: 1003936
• PubChem ID: 10130621

Chloromethyl Hexafluoroisopropyl Ether Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethoxy)-1,1,1,3,3,3-hexafluoropropane
• Chloromethyl-1,1,1,3,3,3-hexafluoroisopropyl ether
• Propane, 2-(chloromethoxy)-1,1,1,3,3,3-hexafluoro-
• 1,1,1,3,3,3-hexafluoro(2-chloromethoxy)propane
• 1,1,1,3,3,3-Hexafluoro-2-(chloromethoxy)propane
• 1,1,1,3,3,3-hexafluoroisopropyl chloromethyl ether
• 2-chloromethoxy-1,1,1,3,3,3-hexafluoro-propane
• AG-E-81236
• AK114285
• chloromethyl 2,2,2-trifluoro-1-(trifluoromethyl)-ethyl ether
• chlorosevo ether
• CTK4F7067
• KB-84236
• LS41223
• Sevochlorane
• Chloromethyl 1,1,1,3,3,3-hexafluoro-2-propyl ether
• Chloromethyl hexafluoroisopropyl ether
• Ether chloromethyl 2,2,2-trifluoro-1-(trifluoromethyl)ethyl
• UNII-RN4H73V5U3
• (CF3)2CHOCH2Cl
• 2-(chloromethoxy)-1,1,1,3,3,3-hexafluoro-propane
• RN4H73V5U3
• J-016256
• SCHEMBL1025771
• STL555699
• chloromethyl 1,1,1,3,3,3-hexafluoroisopropyl ether
• BBL101902
• 1,1,1,3,3,3-Hexafluoro-2-chloromethoxypropane
• AKOS016009706
• 1,1,1,3,3,3-hexafluoro(2-chloromethoxy) propane
• MFCD09952406
• AMY6855
• FS-4171
• DB-354912
• DTXSID20436024
• 26103-07-1
• Ether, chloromethyl 2,2,2-trifluoro-1-(trifluoromethyl)ethyl
• Chloromethyl 1,1,1,3,3,3-hexafluoroisopropyl ether (Sevochlorane)
• Chloromethyl 2,2,2-trifluoro-1-(trifluoromethyl)ethyl ether
• Chloromethyl Hexafluoroisopropyl Ether

• MDL： MFCD09952406
• Inchi： InChI=1S/C4H3ClF6O/c5-1-12-2(3(6,7)8)4(9,10)11/h2H,1H2
• InChI Key： HHYFUCXZHKDNPT-UHFFFAOYSA-N
• SMILES： C(Cl)OC(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 215.97769
• Monoisotopic Mass: 215.9776614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 3.1

Experimental Properties

• Density: 1.488
• Melting Point: Not available
• Boiling Point: 95 ºC
• Flash Point: 11 ºC
• Refractive Index: 1.31
• Solubility: DMSO, Methanol
• PSA: 9.23
• Vapor Pressure: 52.8±0.2 mmHg at 25°C

Chloromethyl Hexafluoroisopropyl Ether Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Refrigerator, under inert atmosphere

Additional information on Chloromethyl Hexafluoroisopropyl Ether

Chloromethyl Hexafluoroisopropyl Ether: A Comprehensive Overview

The compound with CAS No. 26103-07-1, commonly referred to as Chloromethyl Hexafluoroisopropyl Ether, is a highly specialized chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique chemical structure, which combines a chloromethyl group with a hexafluoroisopropyl ether moiety. The combination of these groups imparts distinctive physical and chemical properties, making it valuable for a range of applications.

Chloromethyl Hexafluoroisopropyl Ether is widely recognized for its stability and reactivity under specific conditions. Recent studies have highlighted its potential in advanced materials science, particularly in the development of high-performance polymers and coatings. Researchers have explored its ability to act as a precursor in the synthesis of fluoropolymers, which are known for their exceptional thermal stability and chemical resistance. These findings underscore the compound's importance in modern material engineering.

The synthesis of Chloromethyl Hexafluoroisopropyl Ether involves a multi-step process that typically begins with the fluorination of hydrocarbons. This process is highly controlled to ensure the formation of the desired ether structure. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly production methods, reducing the overall ecological footprint associated with its manufacture.

In terms of physical properties, Chloromethyl Hexafluoroisopropyl Ether exhibits a low boiling point, making it suitable for applications that require rapid evaporation or high volatility. Its chemical inertness under normal conditions also makes it ideal for use in environments where stability is paramount. However, under specific catalytic conditions, it can undergo transformations that make it reactive, enabling its use in various chemical reactions.

One of the most promising areas of research involving Chloromethyl Hexafluoroisopropyl Ether is its application in electronic manufacturing. Scientists have investigated its potential as a solvent in the production of advanced semiconductors and electronic components. Its ability to dissolve a wide range of materials without leaving residues has made it a candidate for use in precision cleaning processes.

Additionally, Chloromethyl Hexafluoroisopropyl Ether has shown promise in medical applications. Recent studies have explored its use as a contrast agent in imaging technologies due to its unique interaction with electromagnetic radiation. Its biocompatibility and ability to enhance image resolution make it a valuable tool in diagnostic procedures.

The environmental impact of Chloromethyl Hexafluoroisopropyl Ether has also been a subject of recent research. Studies have demonstrated that while it is stable under normal conditions, it can degrade into less harmful byproducts under specific environmental conditions. This knowledge is crucial for developing sustainable practices for its disposal and minimizing its ecological footprint.

In conclusion, Chloromethyl Hexafluoroisopropyl Ether (CAS No. 26103-07-1) stands out as a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern scientific and industrial landscapes. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.